Cas no 2153711-16-9 (2-chloro-1-(2-fluoro-6-nitrophenyl)ethan-1-one)

• Product Name: 2-chloro-1-(2-fluoro-6-nitrophenyl)ethan-1-one
• CAS No: 2153711-16-9
• MF: C₈H₅ClFNO₃
• MW: 217.581604719162
• CID: 5895549
• PubChem ID: 165636327
• Update Time: 2025-05-19

2-chloro-1-(2-fluoro-6-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2-fluoro-6-nitrophenyl)ethan-1-one
• 2153711-16-9
• EN300-1986796

• Inchi： 1S/C8H5ClFNO3/c9-4-7(12)8-5(10)2-1-3-6(8)11(13)14/h1-3H,4H2
• InChI Key： AWIFWLCJGULXQG-UHFFFAOYSA-N
• SMILES： ClCC(C1C(=CC=CC=1[N+](=O)[O-])F)=O

Computed Properties

• Exact Mass: 216.9941989g/mol
• Monoisotopic Mass: 216.9941989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9Ų

Additional information on 2-chloro-1-(2-fluoro-6-nitrophenyl)ethan-1-one

Comprehensive Overview of 2-Chloro-1-(2-fluoro-6-nitrophenyl)ethan-1-one (CAS No. 2153711-16-9)

2-Chloro-1-(2-fluoro-6-nitrophenyl)ethan-1-one, with the CAS number 2153711-16-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique nitro and fluoro substituents, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, featuring a chloroacetyl group attached to a fluorinated nitrobenzene ring, makes it a valuable building block for designing bioactive compounds.

In recent years, the demand for fluorinated aromatic ketones like 2-chloro-1-(2-fluoro-6-nitrophenyl)ethan-1-one has surged due to their applications in drug discovery. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are pivotal in developing antimicrobial and anti-inflammatory agents. The compound's electron-withdrawing properties, imparted by the nitro and fluoro groups, enhance its reactivity in nucleophilic substitution reactions, a feature highly sought after in medicinal chemistry.

The synthesis of 2-chloro-1-(2-fluoro-6-nitrophenyl)ethan-1-one typically involves the Friedel-Crafts acylation of 2-fluoro-6-nitrobenzene with chloroacetyl chloride. This method ensures high yield and purity, critical for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify the compound's identity and assess its suitability for further derivatization. The growing emphasis on green chemistry has also spurred innovations in optimizing this synthesis to minimize environmental impact.

One of the most discussed topics in forums and academic circles is the compound's potential in crop protection. Its derivatives are being explored as herbicides and fungicides, aligning with the global push for sustainable agriculture. The nitrophenyl moiety, in particular, is known to interact with plant enzymes, making it a candidate for developing next-generation agrochemicals. This aligns with the increasing searches for "eco-friendly pest control" and "nitroaromatic compounds in agriculture" on platforms like Google Scholar and PubMed.

From a commercial perspective, CAS 2153711-16-9 is listed in catalogs of leading chemical suppliers, often under the category of fine chemicals or pharmaceutical intermediates. Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance. Companies specializing in custom synthesis frequently highlight this compound due to its scalability and compatibility with continuous flow chemistry, a trending topic in process optimization.

Safety data sheets (SDS) for 2-chloro-1-(2-fluoro-6-nitrophenyl)ethan-1-one emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under most jurisdictions, its reactive carbonyl group warrants careful handling to avoid skin or eye irritation. This aligns with the rising public interest in "safe handling of lab chemicals" and "chemical storage best practices."

In summary, 2-chloro-1-(2-fluoro-6-nitrophenyl)ethan-1-one (2153711-16-9) exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its applications span drug development, agrochemical innovation, and material science, making it a compound of enduring relevance. As research continues to uncover new derivatives and functionalities, this molecule is poised to remain a focal point in both academic and industrial settings.